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Introduction
CAY10499 is a potent, non-selective inhibitor of several lipases, including monoacylglycerol

lipase (MAGL), hormone-sensitive lipase (HSL), and fatty acid amide hydrolase (FAAH).[1][2][3]

Its ability to modulate lipid metabolism makes it a valuable tool for investigating the roles of

these enzymes in various physiological and pathological processes. While in vivo studies in

rats have been reported, this document provides a comprehensive guide for the administration

of CAY10499 in mouse models, drawing upon available data and established methodologies

for similar compounds.

Mechanism of Action: Lipase Inhibition
CAY10499 primarily functions by inhibiting key enzymes involved in lipid signaling and

metabolism. Its inhibitory activity has been quantified against several human recombinant

enzymes, as detailed in the table below. The inhibition of these lipases can lead to downstream

effects on endocannabinoid signaling and lipid mediator levels, making CAY10499 a subject of

interest in metabolic and cancer research.
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Table 1: In Vitro Inhibitory Activity of CAY10499

Target Enzyme IC₅₀ (nM)

Fatty Acid Amide Hydrolase (FAAH) 14

Hormone-Sensitive Lipase (HSL) 90

Monoacylglycerol Lipase (MAGL) 144

Data sourced from Cayman Chemical product information sheet.[1][2][3]

Experimental Protocols for In Vivo Mouse Studies
Due to the limited publicly available data on the specific administration of CAY10499 in mice,

the following protocols are based on its known solubility, its use in rat models, and general best

practices for administering hydrophobic compounds to mice.[2][3] Researchers should perform

pilot studies to determine the optimal dosage, administration route, and vehicle for their specific

mouse model and experimental goals.

Formulation and Vehicle Selection
CAY10499 is a crystalline solid with low aqueous solubility.[4] For in vivo administration, it must

be dissolved in a suitable vehicle.

Recommended Vehicle Formulations:

DMSO/Saline or PBS: CAY10499 is soluble in dimethyl sulfoxide (DMSO) at approximately

20 mg/mL.[4] For injection, a stock solution in DMSO can be prepared and then diluted with

sterile saline or phosphate-buffered saline (PBS) to the final desired concentration. It is

crucial to ensure the final concentration of DMSO is well-tolerated by the animals, typically

below 10% of the total injection volume. A 1:2 solution of DMSO:PBS (pH 7.2) has been

reported to solubilize CAY10499 at approximately 0.3 mg/ml.[4]

DMSO/Oil Emulsion: For oral gavage or potentially for intraperitoneal injections, an emulsion

can be prepared. Dissolve CAY10499 in DMSO first, and then emulsify this solution in a

suitable oil such as corn oil or sesame oil. It is important to vortex the emulsion thoroughly

before each administration to ensure a homogenous suspension.[5]
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Administration Routes
The choice of administration route will depend on the experimental design, desired

pharmacokinetic profile, and the target tissue.

1. Intraperitoneal (IP) Injection: This is a common route for systemic administration of

compounds in mice.

Protocol:

Prepare the CAY10499 formulation as described above. The final injection volume should

typically be between 100-200 µL for an adult mouse.

Restrain the mouse appropriately, ensuring the abdomen is accessible.

Insert a 25-27 gauge needle into the lower right quadrant of the abdomen at a 30-45°

angle to avoid puncturing the internal organs.[6][7][8]

Aspirate to ensure no fluid (blood or urine) is drawn back, then slowly inject the solution.

Monitor the animal for any adverse reactions post-injection.

2. Oral Gavage: This route is suitable for delivering a precise dose directly to the stomach.

Protocol:

Prepare the CAY10499 formulation. An oil-based vehicle is often well-tolerated for oral

gavage.

Use a proper-sized, ball-tipped gavage needle (typically 20-22 gauge for adult mice).[9]

Measure the distance from the mouse's mouth to the last rib to ensure the needle will

reach the stomach without causing injury.[10]

Gently insert the needle into the esophagus and advance it to the predetermined depth.

Do not force the needle.[5][9][11]

Slowly administer the solution.
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Carefully remove the needle and monitor the mouse.

Proposed Experimental Workflow
The following diagram illustrates a general workflow for conducting an in vivo mouse study with

CAY10499.
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Caption: General workflow for in vivo mouse studies with CAY10499.

Signaling Pathway Inhibition
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CAY10499's inhibition of MAGL, HSL, and FAAH disrupts the hydrolysis of key lipid signaling

molecules. For instance, inhibiting MAGL leads to an accumulation of the endocannabinoid 2-

arachidonoylglycerol (2-AG). This can, in turn, modulate cannabinoid receptor (CB1 and CB2)

signaling pathways, which are involved in a wide array of physiological processes.
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Caption: Inhibition of lipid metabolism pathways by CAY10499.

Conclusion
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CAY10499 is a versatile research tool for studying the roles of MAGL, HSL, and FAAH in health

and disease. While specific in vivo mouse data is not extensively published, the provided

protocols offer a solid foundation for researchers to design and execute their own studies.

Careful consideration of the formulation, administration route, and dosage, along with pilot

experiments, will be critical for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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